BENGHE Foundational & Exploratory

Check Availability & Pricing

RC-3095 TFA: A Comprehensive Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: RC-3095 TFA
Cat. No.: B15604068
Get Quote
\ J

An In-depth Overview of the Gastrin-Releasing Peptide Receptor Antagonist

Abstract

RC-3095 TFA is a potent and selective antagonist of the gastrin-releasing peptide receptor
(GRPR), also known as the bombesin receptor subtype 2 (BB2). This peptide analog has
garnered significant interest within the scientific community for its potential therapeutic
applications in oncology, inflammatory diseases, and other conditions characterized by GRPR
overexpression or activation. This technical guide provides a comprehensive overview of the
chemical properties, mechanism of action, and experimental applications of RC-3095 TFA,
tailored for researchers, scientists, and drug development professionals.

Chemical Information and Physicochemical
Properties

RC-3095 TFA is the trifluoroacetate salt of RC-3095, a synthetic peptide analog of bombesin.
The trifluoroacetate counterion improves the solubility and stability of the peptide.
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Property Value Reference
CAS Number 1217463-61-0 [1]
Molecular Formula CssHsoF3N15011 [1]
Molecular Weight 1220.34 g/mol [1]
Appearance White to off-white solid [2]

- Water: 40 mg/mL (32.78 mM)
Solubility ) o [1]
with sonication

-80°C for 2 years; -20°C for 1
Storage (Powder) year (sealed, away from [1]

moisture)

-80°C for 6 months; -20°C for 1
Storage (In Solution) month (sealed, away from [2]

moisture)

Mechanism of Action: GRPR Antagonism and
Downstream Signaling

RC-3095 TFA exerts its biological effects by competitively binding to the gastrin-releasing
peptide receptor (GRPR), a G-protein coupled receptor (GPCR). In normal physiology, the
binding of the endogenous ligand, gastrin-releasing peptide (GRP), to GRPR initiates a
signaling cascade that plays a role in numerous physiological processes, including
gastrointestinal hormone release, smooth muscle contraction, and epithelial cell proliferation.[3]
In various pathological states, particularly in certain cancers, GRPR is overexpressed and
contributes to tumor growth and proliferation.[3]

RC-3095 TFA, as a selective antagonist, blocks the binding of GRP to GRPR, thereby inhibiting
the activation of the downstream signaling pathway. The primary signaling cascade initiated by
GRPR activation is through its coupling to the Gg alpha subunit of the heterotrimeric G-protein.

[4115]

The inhibition of this pathway by RC-3095 TFA leads to the following key events:
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« Inhibition of Phospholipase C (PLC) Activation: RC-3095 TFA prevents the Gg-mediated
activation of PLC.[5]

e Suppression of Second Messenger Production: Consequently, the hydrolysis of
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG) is blocked.[5][6]

e Prevention of Intracellular Calcium Mobilization: The absence of IPs generation prevents the
release of calcium (Ca2*) from the endoplasmic reticulum.[5][7]

« Inhibition of Protein Kinase C (PKC) Activation: The lack of DAG and Ca2* elevation prevents
the activation of PKC, a key enzyme in cellular proliferation and signaling.[5][7]

This blockade of the GRPR signaling cascade ultimately leads to the attenuation of the
mitogenic and pro-inflammatory effects of GRP.

Click to download full resolution via product page
GRPR Signaling Pathway and Inhibition by RC-3095 TFA.

Experimental Applications and Quantitative Data
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RC-3095 TFA has been utilized in a variety of in vitro and in vivo models to investigate its
therapeutic potential.

Oncology Research

RC-3095 TFA has demonstrated significant anti-tumor activity in preclinical models of cancers
that overexpress GRPR, such as pancreatic, small cell lung, and colon cancers.[5][8][9]

In Vivo Efficacy of RC-3095 TFA in Cancer Models

RC-3095 TFA
Cancer Model Animal Model Dose & Key Findings Reference
Administration

- 37% decrease

) in final tumor
Pancreatic _ _
) 10 ug, s.c., twice  weight- 49%
Cancer (CFPAC-  Nude Mice ) ) [9]
daily for 25 days decrease in
1 xenograft)
tumor growth

rate
) - Significant
Pancreatic ] o
) 20 pg, s.c., daily reduction in
Cancer (CFPAC-  Nude Mice [10]
for 4 weeks tumor volume
1 xenograft) )
and weight

- ~50% decrease

in tumor volume

Small Cell Lung ] )
) Athymic Nude 10 ug, s.c., daily (P < 0.05)-
Carcinoma (H-69 ) ) [81[11]
Mice for 5 weeks 62.3% reduction
xenograft) )
in EGF-R levels
(P <0.01)

In Vitro Efficacy of RC-3095 TFA in Cancer Cell Lines
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. RC-3095 TFA Lo
Cell Line Assay . Key Findings Reference
Concentration

- Effective
inhibition of
CFPAC-1 )
) Cell Growth 1 nM bombesin- [9]
(Pancreatic) .
stimulated
growth
- Total
CFPAC-1 suppression of
) Cell Growth 1uM ) 9]
(Pancreatic) bombesin-
induced growth
- Inhibition of
) basal and
CFPAC-1 DNA Synthesis - )
] o Not specified bombesin- 9]
(Pancreatic) ([FH]thymidine)

stimulated DNA

synthesis

Inflammatory Disease Research

The anti-inflammatory properties of RC-3095 TFA have been investigated in models of arthritis.
[12][13]

In Vivo Efficacy of RC-3095 TFA in Arthritis Models
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RC-3095 TFA
Arthritis Model Animal Model Dose & Key Findings Reference
Administration
- Reduced
neutrophil
migration-
) 1 mg/kg, s.c., Reduced
Antigen-Induced ) ) ) )
- Male Balb/c mice  twice daily for 2 mechanical [11[2]
Arthritis (AIA) ) )
or 10 days hypernociception
- Inhibition of IL-
17, IL-1B, and
TNFa levels
- Significant
reduction in
Collagen- 0.3 or 1 mg/kg, arthritis clinical
N Male DBA/1J _ .
Induced Arthritis ) S.c., twice daily scores- Reduced  [1][2]
mice
(CIA) for 10 days synovial
inflammation and
hyperplasia
In Vitro Efficacy of RC-3095 TFA in Fibroblast-Like Synoviocytes (FLS)
RC-3095 TFA L
Cell Type Assay . Key Findings Reference
Concentration
- Significantly
DBA/1J Mouse Transwell decreased the
_ 1uM [14]
FLS Invasion number of
invading cells

Experimental Protocols
In Vivo Collagen-Induced Arthritis (CIA) Model

This protocol is a general guideline based on established methods for inducing and treating

CIA in mice.
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Arthritis Induction
Day 0: Primary Immunization
(Type 1l Collagen in CFA, intradermal)

!

Day 21: Booster Immunization
(Type Il Collagen in IFA, intradermal)

Treatment Phase

Onset of Arthritis
(Clinical Scoring)

RC-3095 TFA Administration

(.9., 1 mglkg, s.c., twice daily) Vehicle Control Administration

Treatment for a defined period
(e.g., 10 days)

Analysis

Daily Clinical Scoring

Endpoint Analysis
(e.g., Day 35)

Cytokine Measurement (ELISA)
(IL-1B, TNFa, IL-17)

Histological Analysis of Joints

Click to download full resolution via product page

Experimental Workflow for RC-3095 TFA in a CIA Mouse Model.
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Methodology:

e Animals: DBA/1J mice, 8-10 weeks old, are commonly used due to their high susceptibility to
CIA.[15][16][17]

¢ Induction of Arthritis:

o Primary Immunization (Day 0): Emulsify bovine or chicken type Il collagen in Complete
Freund's Adjuvant (CFA). Administer 100 pL of the emulsion intradermally at the base of
the tail.[15][16]

o Booster Immunization (Day 21): Emulsify type Il collagen in Incomplete Freund's Adjuvant
(IFA). Administer 100 pL of the emulsion intradermally at a different site near the base of
the tail.[16]

e Treatment:
o Begin treatment upon the first signs of arthritis (e.g., paw swelling and redness).
o Prepare RC-3095 TFA in a sterile vehicle (e.g., saline).

o Administer RC-3095 TFA (e.g., 0.3 or 1 mg/kg) subcutaneously twice daily for the duration
of the study (e.g., 10 days).[1][2] The control group receives vehicle only.

¢ Assessment:

o Monitor the incidence and severity of arthritis daily using a clinical scoring system (e.g., O-
4 scale for each paw).

o At the end of the study, collect hind paws for histological analysis of inflammation, pannus
formation, and bone erosion.

o Collect joint tissue or serum to measure pro-inflammatory cytokine levels (e.g., IL-1f3,
TNFa, IL-17) by ELISA.[13]

In Vitro Transwell Invasion Assay
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This protocol provides a general framework for assessing the effect of RC-3095 TFA on the
invasive properties of cells, such as fibroblast-like synoviocytes or cancer cells.

Methodology:
e Preparation of Transwell Inserts:
o Use Transwell inserts with a porous membrane (e.g., 8 um pore size).[18]

o For invasion assays, coat the upper surface of the membrane with a basement membrane
matrix (e.g., Matrigel) and allow it to solidify.[12][14][19]

o Cell Seeding:
o Culture cells (e.g., FLS or cancer cells) to ~80% confluency.
o Serum-starve the cells for several hours to reduce basal migration.
o Harvest the cells and resuspend them in a serum-free medium.

o Seed a defined number of cells (e.g., 1 x 10°) into the upper chamber of the Transwell
insert.[18]

e Treatment:

o Add the cell suspension containing RC-3095 TFA at the desired concentration (e.g., 1 pM)
to the upper chamber.[14]

o In the lower chamber, add a chemoattractant (e.g., medium with 10% FBS or a specific
growth factor like GRP) to stimulate invasion.[18]

¢ Incubation:

o Incubate the plates for a sufficient period to allow for cell invasion (e.g., 24-48 hours) at
37°C in a COz incubator.[18]

e Analysis:
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o After incubation, remove the non-invading cells from the upper surface of the membrane
with a cotton swab.

o Fix the invading cells on the lower surface of the membrane with a fixative (e.qg.,
methanol).[19]

o Stain the cells with a staining solution (e.g., crystal violet).[19]

o Count the number of stained, invaded cells in several microscopic fields.

MTT Cell Proliferation Assay

This colorimetric assay is used to assess cell viability and proliferation.

Methodology:

Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow
them to adhere overnight.[20][21]

Treatment: Replace the medium with fresh medium containing various concentrations of RC-
3095 TFA and/or a mitogen like GRP.

Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) to each well (final concentration of ~0.5 mg/mL) and incubate for 2-4 hours at 37°C.
[20][22] During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow
MTT to purple formazan crystals.

Solubilization: Add a solubilization solution (e.g., DMSO, or a solution of SDS in dilute HCI)
to each well to dissolve the formazan crystals.[20]

Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength
of ~570 nm using a microplate reader. The intensity of the color is proportional to the number
of viable cells.[20]

Conclusion

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.sigmaaldrich.com/CA/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-based-assays/endothelial-migration-invasion-assays
https://www.sigmaaldrich.com/CA/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-based-assays/endothelial-migration-invasion-assays
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.benchchem.com/product/b15604068/docs?utm_src=pdf-body#rc-3095-tfa-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15604068/docs?utm_src=pdf-body#rc-3095-tfa-a-comprehensive-technical-guide-for-researchers
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.chondrex.com/documents/6034-MTT-Kit.pdf
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

RC-3095 TFA is a valuable research tool for investigating the role of the GRP/GRPR signaling
pathway in health and disease. Its well-defined mechanism of action as a potent and selective
GRPR antagonist, combined with its demonstrated efficacy in preclinical models of cancer and
inflammation, makes it a compound of significant interest for further investigation and potential
therapeutic development. The information and protocols provided in this guide are intended to
support researchers in designing and executing robust experiments to explore the full potential
of RC-3095 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 17. Collagen-Induced Arthritis Models | Springer Nature Experiments
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e 18. 2.6. Transwell migration and invasion assays [bio-protocol.org]

¢ 19. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]

e 20. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nim.nih.gov]
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¢ To cite this document: BenchChem. [RC-3095 TFA: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9762934/
https://www.protocols.io/view/principles-techniques-and-precautions-in-transwell-5qpvo3wn9v4o/v1
https://www.protocols.io/view/principles-techniques-and-precautions-in-transwell-5qpvo3wn9v4o/v1
https://pubmed.ncbi.nlm.nih.gov/21953084/
https://pubmed.ncbi.nlm.nih.gov/21953084/
https://www.protocols.io/view/principles-techniques-and-precautions-in-transwell-c5p8y5rw.pdf
https://www.chondrex.com/documents/Mouse%20CIA.pdf
https://resources.amsbio.com/Protocol/Mouse-CIA.pdf
https://experiments.springernature.com/articles/10.1007/978-1-0716-3682-4_1
https://experiments.springernature.com/articles/10.1007/978-1-0716-3682-4_1
https://bio-protocol.org/exchange/minidetail?id=5473340&type=30
https://www.sigmaaldrich.com/CA/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-based-assays/endothelial-migration-invasion-assays
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.chondrex.com/documents/6034-MTT-Kit.pdf
https://www.benchchem.com/product/b15604068/docs#rc-3095-tfa-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15604068/docs#rc-3095-tfa-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15604068/docs#rc-3095-tfa-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15604068/docs#rc-3095-tfa-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15604068?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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